![molecular formula C14H13N3O2S B4059494 N-[4-(1H-benzimidazol-6-yl)phenyl]methanesulfonamide](/img/structure/B4059494.png)
N-[4-(1H-benzimidazol-6-yl)phenyl]methanesulfonamide
Overview
Description
N-[4-(1H-benzimidazol-6-yl)phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C14H13N3O2S and its molecular weight is 287.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 287.07284784 g/mol and the complexity rating of the compound is 426. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Regioselective N-mesylation
N-[4-(1H-benzimidazol-6-yl)phenyl]methanesulfonamide has been explored for its potential in selective mesylation. This process is crucial for differentiating amino groups within molecules, allowing for selective functionalization which is foundational in synthesizing targeted molecular structures for various applications, such as pharmaceuticals and agrochemicals (Sun Young Kim et al., 1999).
Vicarious Nucleophilic Substitutions
The compound is involved in reactions that enable vicarious nucleophilic substitution (VNS) of hydrogen. This method provides a pathway to introduce functional groups into aromatic compounds activated by electron-withdrawing groups, expanding the toolbox for organic synthesis and material science research (T. Lemek et al., 2008).
Cascade Rearrangements
Research has demonstrated its utility in cascade rearrangement reactions, offering a novel approach to synthesize complex organic compounds. This capability is significant for developing new pharmaceuticals and materials with intricate molecular architectures (A. E. Kul'yanova et al., 2001).
Intramolecular Hydroxylation
Studies highlight its role in intramolecular hydroxylation reactions within copper complexes. Such reactions are pivotal in mimicking enzymatic processes and have implications for developing bio-inspired catalysts and green chemistry applications (E. Ramírez et al., 2017).
Structural Studies and Supramolecular Assembly
This compound derivatives have been analyzed for their crystal structures, revealing insights into supramolecular assembly. These studies are foundational for designing materials with specific physical properties, such as porosity, which is crucial for applications in catalysis, drug delivery, and molecular sensing (Tanusri Dey et al., 2015).
Properties
IUPAC Name |
N-[4-(3H-benzimidazol-5-yl)phenyl]methanesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O2S/c1-20(18,19)17-12-5-2-10(3-6-12)11-4-7-13-14(8-11)16-9-15-13/h2-9,17H,1H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZAAPCYVDFTMRU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=C(C=C1)C2=CC3=C(C=C2)N=CN3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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